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Compound of Interest

Compound Name: 5-Chloro-6-hydroxynicotinonitrile

Cat. No.: B562463 Get Quote

The safe and compliant disposal of 5-Chloro-6-hydroxynicotinonitrile is critical for laboratory

safety and environmental protection. This guide provides essential information for researchers,

scientists, and drug development professionals on the proper handling and disposal

procedures for this compound.

Hazard and Safety Summary
Before handling or disposing of 5-Chloro-6-hydroxynicotinonitrile, it is crucial to be aware of

its potential hazards. The following table summarizes key safety information based on its GHS

classification.
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Hazard Classification Description Precautionary Statements

Skin Irritation (Category 2) Causes skin irritation.[1][2][3]

Wash skin thoroughly after

handling. Wear protective

gloves. If skin irritation occurs,

get medical advice/attention.[2]

[4]

Serious Eye Irritation

(Category 2A)

Causes serious eye irritation.

[1][2][3]

Wear eye protection/face

protection. IF IN EYES: Rinse

cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.[2][4]

Specific target organ toxicity —

single exposure (Category 3),

Respiratory tract irritation

May cause respiratory

irritation.[1][2][3]

Avoid breathing dust. Use only

outdoors or in a well-ventilated

area. IF INHALED: Remove

person to fresh air and keep

comfortable for breathing. Call

a POISON CENTER/doctor if

you feel unwell.[2][4]

Disposal Operational Plan
The recommended procedure for the disposal of 5-Chloro-6-hydroxynicotinonitrile is to

engage a licensed professional waste disposal service. Always adhere to local, state, and

federal regulations.

Step-by-Step Disposal Protocol:
Container Management:

Do not attempt to clean or reuse the original container.

Keep the chemical in its original, labeled container.[2]
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Ensure the container is tightly closed and stored in a well-ventilated area prior to disposal.

[2][4]

Waste Segregation:

Do not mix 5-Chloro-6-hydroxynicotinonitrile with other waste streams.[2] This prevents

potentially hazardous chemical reactions.

Personal Protective Equipment (PPE):

When handling the waste container, wear appropriate PPE, including chemical-resistant

gloves, safety goggles, and a lab coat.[2][4]

Engage a Professional Waste Disposal Service:

Contact a licensed hazardous waste disposal company to arrange for pickup and disposal.

Provide the waste disposal company with the Safety Data Sheet (SDS) for 5-Chloro-6-
hydroxynicotinonitrile.

The primary recommended disposal method is incineration at an approved and permitted

facility.[5]

Documentation:

Maintain a record of the disposal, including the date, quantity of waste, and the contact

information of the waste disposal company.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 5-
Chloro-6-hydroxynicotinonitrile.
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Caption: Disposal workflow for 5-Chloro-6-hydroxynicotinonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

